molecular formula C11H10BrNO2 B8733058 5-Bromo-2-(1-methylethyl)-1H-isoindole-1,3(2H)-dione

5-Bromo-2-(1-methylethyl)-1H-isoindole-1,3(2H)-dione

Cat. No.: B8733058
M. Wt: 268.11 g/mol
InChI Key: IGYVZRGNKAVKMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(1-methylethyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10BrNO2

Molecular Weight

268.11 g/mol

IUPAC Name

5-bromo-2-propan-2-ylisoindole-1,3-dione

InChI

InChI=1S/C11H10BrNO2/c1-6(2)13-10(14)8-4-3-7(12)5-9(8)11(13)15/h3-6H,1-2H3

InChI Key

IGYVZRGNKAVKMP-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C(=O)C2=C(C1=O)C=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5-bromo-1H-isoindole-1,3(2H)-dione (ABCR, 5.0 g) and triphenylphosphine (8.70 g) in tetrahydrofuran (THF) (100 mL) under nitrogen at room temperature was added di-t-butyl azodicarboxylate (7.64 g). The suspension was cooled in an ice/water bath and to this was added iso-propanol (2.032 mL). The reaction mixture was allowed to warm to room temperature to give a pale yellow solution. After 60 minutes, the solvent was removed in vacuo and the residue was dissolved in DCM (30 mL). This was applied to a 750 g silica cartridge and eluted with a gradient of 0-40% ethyl acetate in cyclohexane over 8CV. The required fractions were combined and evaporated in vacuo to give the title compound (5.27 g) as a pale yellow solid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7.64 g
Type
reactant
Reaction Step Two
Quantity
2.032 mL
Type
reactant
Reaction Step Three

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